Cas no 432014-73-8 (2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate)

• Product Name: 2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate
• CAS No: 432014-73-8
• MF: C₁₅H₁₃ClO₅S
• MW: 340.778722524643
• MDL: MFCD03142220
• CID: 5228505
• Update Time: 2026-03-07

2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate

• MDL： MFCD03142220
• Inchi： 1S/C15H13ClO5S/c1-2-20-15-9-11(10-17)3-8-14(15)21-22(18,19)13-6-4-12(16)5-7-13/h3-10H,2H2,1H3
• InChI Key： JZANKMIDCYTKGI-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C(C=O)C=C2OCC)(=O)=O)=CC=C(Cl)C=C1

Additional information on 2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate

Comprehensive Overview of 2-Ethoxy-4-formylphenyl 4-Chlorobenzenesulfonate (CAS No. 432014-73-8)

2-Ethoxy-4-formylphenyl 4-chlorobenzenesulfonate (CAS No. 432014-73-8) is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. This compound, characterized by its unique sulfonate ester and aldehyde functional groups, has garnered attention for its potential in synthesizing high-value derivatives. Researchers and industries are increasingly exploring its utility in drug discovery, polymer chemistry, and advanced material development, aligning with the growing demand for innovative chemical solutions.

The molecular structure of 2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate combines a 4-chlorobenzenesulfonate moiety with a 2-ethoxy-4-formylphenyl group, offering versatile reactivity. This dual functionality enables its use in cross-coupling reactions and nucleophilic substitutions, making it a valuable building block in organic synthesis. Recent studies highlight its role in creating photoactive materials and biocompatible polymers, addressing trends in sustainable chemistry and green manufacturing.

In the context of pharmaceutical research, CAS No. 432014-73-8 is often investigated for its potential as a precursor in targeted drug delivery systems. Its aldehyde group facilitates conjugation with biomolecules, a feature critical for prodrug design and bioconjugation techniques. With the rise of personalized medicine, such compounds are pivotal in developing therapeutic agents with enhanced efficacy and reduced side effects.

From an industrial perspective, 2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate is also relevant to agrochemical formulations. Its structural attributes contribute to the synthesis of crop protection agents, reflecting the agricultural sector's focus on high-performance additives. Additionally, its stability under varying pH conditions makes it suitable for specialty coatings and adhesive technologies, meeting demands in automotive and electronics industries.

Environmental and safety considerations are paramount when handling CAS No. 432014-73-8. While not classified as hazardous, proper laboratory practices and waste management protocols must be followed. The compound's biodegradability and eco-toxicity profiles are under ongoing evaluation, particularly as regulatory frameworks like REACH and EPA guidelines evolve to address chemical sustainability.

In summary, 2-ethoxy-4-formylphenyl 4-chlorobenzenesulfonate (CAS No. 432014-73-8) exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted roles in pharmaceuticals, materials science, and agrochemicals underscore its importance in modern chemistry. As research advances, this compound is poised to contribute to breakthroughs in smart materials and life sciences, answering key questions in synthetic chemistry and molecular design.